2-(4-fluorophenyl)-N-(3-hydroxy-4,4-dimethylpentyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(3-hydroxy-4,4-dimethylpentyl)acetamide
• InChI: InChI=1S/C15H22FNO2/c1-15(2,3)13(18)8-9-17-14(19)10-11-4-6-12(16)7-5-11/h4-7,13,18H,8-10H2,1-3H3,(H,17,19)
• InChI Key: VYLRMEZUQWMAJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CCNC(=O)CC1=CC=C(C=C1)F)O
• Molecular Formula: C15H22FNO2
• Molecular Weight: 267.34 g/mol

Description

2-(4-fluorophenyl)-N-(3-hydroxy-4,4-dimethylpentyl)acetamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. This compound belongs to the class of indazole-based synthetic cannabinoids and has been identified as a potent agonist of the cannabinoid receptor CB1.

Mechanism of Action

2-(4-fluorophenyl)-N-(3-hydroxy-4,4-dimethylpentyl)acetamide acts as a potent agonist of the CB1 receptor, which is primarily located in the central nervous system. Activation of the CB1 receptor by this compound leads to a cascade of signaling events that ultimately result in the modulation of neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. These effects include altered perception, mood, and cognition, as well as changes in heart rate, blood pressure, and body temperature. Additionally, this compound has been shown to induce apoptosis in certain cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-fluorophenyl)-N-(3-hydroxy-4,4-dimethylpentyl)acetamide in lab experiments is its high potency and selectivity for the CB1 receptor. This allows for more specific and targeted investigations of the endocannabinoid system. However, one limitation of using this compound is its potential for abuse and misuse, which may complicate the interpretation of results.

Future Directions

There are several potential future directions for research involving 2-(4-fluorophenyl)-N-(3-hydroxy-4,4-dimethylpentyl)acetamide. One direction is the investigation of its potential therapeutic uses, particularly in the treatment of cancer and other diseases. Another direction is the development of more selective and potent synthetic cannabinoids based on the structure of this compound. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and other synthetic cannabinoids.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-N-(3-hydroxy-4,4-dimethylpentyl)acetamide involves the reaction of 4-fluorobenzyl chloride with 3-hydroxy-4,4-dimethylpentylamine to form the intermediate 4-fluorobenzyl-3-hydroxy-4,4-dimethylpentylamine. This intermediate is then reacted with acetic anhydride to form the final product, this compound.

Scientific Research Applications

2-(4-fluorophenyl)-N-(3-hydroxy-4,4-dimethylpentyl)acetamide has been used in scientific research to investigate the effects of synthetic cannabinoids on the endocannabinoid system. Specifically, it has been used to study the binding affinity and selectivity of synthetic cannabinoids for CB1 and CB2 receptors. Additionally, this compound has been used to investigate the physiological and biochemical effects of synthetic cannabinoids in animal models.